Cas no 17551-76-7 (N,n'-bis(2-piperazin-1-ylethyl)ethanedithioamide)

N,n'-bis(2-piperazin-1-ylethyl)ethanedithioamide structure
17551-76-7 structure
Product Name:N,n'-bis(2-piperazin-1-ylethyl)ethanedithioamide
CAS No:17551-76-7
MF:C14H28N6S2
MW:344.542319297791
CID:1368149
PubChem ID:3034507
Update Time:2025-04-20

N,n'-bis(2-piperazin-1-ylethyl)ethanedithioamide Chemical and Physical Properties

Names and Identifiers

    • N,N'-bis(2-piperazin-1-ylethyl)ethanedithioamide
    • CTK8H2756
    • BRN 0821507
    • NSC50077
    • AC1MHXN4
    • Piperazine, 1,1-dithiooxalyldiiminodiethylenedi-
    • N,N'-bis-(2-piperazinoethyl)-dithiooxamide
    • LS-111988
    • N,N'-Bis[2-(1-piperazinyl)ethyl]ethanebisthioamide
    • N,N'-Bis(N-.beta.-piperazinoethyl)-dithiooxamide
    • 17551-76-7
    • N,N'-Bis(N-beta-piperazinoethyl)-dithiooxamide
    • DTXSID10169995
    • ETHANEDITHIOAMIDE, N1,N2-BIS(2-(1-PIPERAZINYL)ETHYL)-
    • Oxamide,N'-bis[2-(1-piperazinyl)ethyl]dithio-
    • WLN: T6M DNTJ D2MYUS&YUS&M2- DT6M DNTJ
    • AKOS024332350
    • NSC-50077
    • Oxamide, N,N'-bis(2-(1-piperazinyl)ethyl)dithio-
    • N,N/'-Bis[2-(1-piperazinyl)ethyl]ethanebisthioamide
    • VAA7M51BMB
    • N1,N2-Bis(2-(1-piperazinyl)ethyl)ethanedithioamide
    • NSC 50077
    • SCHEMBL15334088
    • UNII-VAA7M51BMB
    • Piperazine,1-dithiooxalyldiiminodiethylenedi-
    • N,n'-bis(2-piperazin-1-ylethyl)ethanedithioamide
    • Inchi: 1S/C14H28N6S2/c21-13(17-5-11-19-7-1-15-2-8-19)14(22)18-6-12-20-9-3-16-4-10-20/h15-16H,1-12H2,(H,17,21)(H,18,22)
    • InChI Key: VHQRNZLMFMSUFY-UHFFFAOYSA-N
    • SMILES: S=C(C(NCCN1CCNCC1)=S)NCCN1CCNCC1

Computed Properties

  • Exact Mass: 344.18204
  • Monoisotopic Mass: 344.18168727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • PSA: 54.6
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